Cas no 1159976-88-1 ((4-Bromo-2-fluoro-benzyl)-dimethyl-amine)

• Product Name: (4-Bromo-2-fluoro-benzyl)-dimethyl-amine
• CAS No: 1159976-88-1
• MF: C₉H₁₁BrFN
• MW: 232.092745065689
• MDL: MFCD06795894
• CID: 3163559
• PubChem ID: 53486113
• Update Time: 2025-04-21

(4-Bromo-2-fluoro-benzyl)-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-2-fluoro-benzyl)-dimethyl-amine
• 1-(4-bromo-2-fluorophenyl)-N,N-dimethylmethanamine
• (4-bromo-2-fluorophenyl)-N,N-dimethylmethanamine
• AM86349
• N,N-Dimethyl-4-bromo-2-fluorobenzylamine
• Y3727
• [(4-bromo-2-fluorophenyl)methyl]dimethylamine
• AKOS008953652
• BenzeneMethanaMine, 4-broMo-2-fluoro-N,N-diMethyl-
• AB87742
• BP-20165
• MFCD06795894
• 1159976-88-1
• N11554
• CS-0194727
• SCHEMBL21419342

• MDL： MFCD06795894
• Inchi： 1S/C9H11BrFN/c1-12(2)6-7-3-4-8(10)5-9(7)11/h3-5H,6H2,1-2H3
• InChI Key： RVBVGSSIQVBEDT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CN(C)C

Computed Properties

• Exact Mass: 231.00589g/mol
• Monoisotopic Mass: 231.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines